Cas no 16112-10-0 (1-(cyclopent-1-en-1-yl)ethan-1-one)

1-(cyclopent-1-en-1-yl)ethan-1-one Properties

Names and Identifiers

• 1-ACETYL-1-CYCLOPENTENE
• 1-(cyclopenten-1-yl)ethanone
• 1-acetyl cyclopentene
• Ethanone,1-(1-cyclopenten-1-yl)-
• 1-(cyclopent-1-en-1-yl)ethanone
• 1-(cyclopent-1-en-1-yl)ethan-1-one
• 1-Acetyl-1-cyclopentene, 97%
• 1-Acetyl-1-cyclopentene,97%
• 1-cyclopentenylethanone
• CS-0272100
• J-009789
• Ethanone, 1-(1-cyclopenten-1-yl)-
• DTXSID80167069
• 1-(1-cyclopentenyl)-ethanone
• 1-Acetylcyclopentene
• SCHEMBL720598
• AKOS009156661
• 16112-10-0
• 1-acetyl-cyclopent-1-ene
• EN300-216070
• SLNPSLWTEUJUGY-UHFFFAOYSA-N
• 1-cyclopenten-1-yl methyl ketone
• 1-Acetyl-1-cyclopentene
• DTXCID5089560
• G70510
• +Expand

• MDL： MFCD00799464
• InChIKey： SLNPSLWTEUJUGY-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10O/c1-6(8)7-4-2-3-5-7/h4H,2-3,5H2,1H3
• SMILES： C(C1CCCC=1)(=O)C

Computed Properties

• Exact Mass: 110.0732
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 110.073
• Heavy Atom Count: 8
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.68570
• PSA: 17.07
• Refractive Index: n20/D 1.483(lit.)
• Boiling Point: 70 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Density: 0.955 g/mL at 25 °C(lit.)